Cas no 919293-29-1 (Benz[h]isoquinoline-5-carbonitrile, 9-bromo-)
919293-29-1 structure
Product Name:Benz[h]isoquinoline-5-carbonitrile, 9-bromo-
CAS No:919293-29-1
MF:C14H7BrN2
MW:283.122781991959
CID:764562
PubChem ID:57910867
Update Time:2025-04-19
Benz[h]isoquinoline-5-carbonitrile, 9-bromo- Chemical and Physical Properties
Names and Identifiers
-
- Benz[h]isoquinoline-5-carbonitrile, 9-bromo-
- 9-bromobenzo[h]isoquinoline-5-carbonitrile
- DTXSID60728278
- SCHEMBL4292438
- 919293-29-1
-
- Inchi: 1S/C14H7BrN2/c15-11-2-1-9-5-10(7-16)12-3-4-17-8-14(12)13(9)6-11/h1-6,8H
- InChI Key: CJBAVQSHNIXXDX-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=CC(C#N)=C3C=CN=CC3=C2C=1
Computed Properties
- Exact Mass: 281.97926g/mol
- Monoisotopic Mass: 281.97926g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 36.7Ų
Benz[h]isoquinoline-5-carbonitrile, 9-bromo- Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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